Cas no 72908-02-2 ((4-chloro-2-methyl-3,5-dinitrophenyl)methanol)
72908-02-2 structure
Product Name:(4-chloro-2-methyl-3,5-dinitrophenyl)methanol
CAS No:72908-02-2
MF:C8H7ClN2O5
MW:246.60458111763
MDL:MFCD07852067
CID:3109112
PubChem ID:9118391
Update Time:2025-04-21
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-chloro-2-methyl-3,5-dinitrophenyl)methanol
- Benzenemethanol, 4-chloro-2-methyl-3,5-dinitro-
- CS-0241903
- XCA90802
- Z168876636
- G35886
- C8H7ClN2O5
- 72908-02-2
- EN300-24067
- 850-447-8
- SCHEMBL11565759
- AKOS001214948
- SJNNZMBYMXBMSS-UHFFFAOYSA-N
- 4-chloro-2-methyl-3,5-dinitrobenzyl alcohol
-
- MDL: MFCD07852067
- Inchi: 1S/C8H7ClN2O5/c1-4-5(3-12)2-6(10(13)14)7(9)8(4)11(15)16/h2,12H,3H2,1H3
- InChI Key: SJNNZMBYMXBMSS-UHFFFAOYSA-N
- SMILES: C1(CO)=CC([N+]([O-])=O)=C(Cl)C([N+]([O-])=O)=C1C
Computed Properties
- Exact Mass: 246.0043490Da
- Monoisotopic Mass: 246.0043490Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 112Ų
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24067-0.05g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-24067-0.1g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-24067-0.25g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-24067-0.5g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-24067-1.0g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 1.0g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-24067-2.5g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
| Enamine | EN300-24067-5.0g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 5.0g |
$743.0 | 2025-02-20 | |
| Enamine | EN300-24067-10.0g |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 95.0% | 10.0g |
$1101.0 | 2025-02-20 | |
| TRC | C379768-5mg |
(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 5mg |
$64.00 | 2023-05-18 | ||
| TRC | C379768-10mg |
(4-Chloro-2-methyl-3,5-dinitrophenyl)methanol |
72908-02-2 | 10mg |
$81.00 | 2023-05-18 |
(4-chloro-2-methyl-3,5-dinitrophenyl)methanol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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